(5r)-5-Acetyl-2-methylcyclohex-2-en-1-one

• Molecular Formula: C9H12O2
• Molecular Weight: 152.19 g/mol
• SMILES: CC1=CCC(CC1=O)C(=O)C
• InChI: InChI=1S/C9H12O2/c1-6-3-4-8(7(2)10)5-9(6)11/h3,8H,4-5H2,1-2H3/t8-/m1/s1
• InChIKey: HIFCQOWCDQXRJE-MRVPVSSYSA-N

(5R)-5-Acetyl-2-methylcyclohex-2-en-1-one (CAS 1062245-64-0): Chiral Cyclohexenone Intermediate for Stereoselective Synthesis

(5R)-5-Acetyl-2-methylcyclohex-2-en-1-one (CAS 1062245-64-0) is a chiral cyclic enone of molecular formula C₉H₁₂O₂ and molecular weight 152.19 g/mol, bearing a single stereogenic centre at the 5-position with (R) absolute configuration . It belongs to the class of 2-cyclohexen-1-one derivatives and is commercially supplied at ≥95% purity for research use . Unlike generic cyclohexenone building blocks, this compound possesses a defined stereochemical identity that is essential for downstream stereoselective transformations in complex natural product analogue synthesis.

▸ Stereochemical control in Wittig olefination

▸ Chiral pool provenance from (R)-carvone

▸ Research intermediate for epothilone analogue synthesis

Why (5R)-5-Acetyl-2-methylcyclohex-2-en-1-one Cannot Be Replaced by Racemic or (S)-Enantiomer Analogs

The (5R) configuration of this cyclohexenone is not a passive structural descriptor; it is a functional requirement for the stereochemical outcome of key C–C bond-forming reactions. In the published synthesis of the C10–C21 fragment of epothilone D analogues, the compound undergoes a regio- and stereoselective Wittig reaction where the pre-existing (R) stereocentre directs the geometry of the newly formed olefin [1]. Substitution with the (5S)-enantiomer (CAS 123318-63-8) or the racemic mixture (CAS 924824-39-5) would invert or randomise the stereochemical outcome, yielding diastereomeric products that are not valid intermediates for the target epothilone analogue. Furthermore, the compound as prepared via the published oxidative rearrangement is scalemic—possessing a non-racemic enantiomeric excess—rather than racemic, and this enantiomeric composition is directly tied to the synthetic route [2]. Generic procurement of unspecified stereochemistry therefore carries an irreducible risk of synthetic failure.

(5S)-enantiomer may invert olefin geometry in Wittig reaction, producing diastereomeric products incompatible with epothilone fragment synthesis.

Racemic mixture randomizes stereochemical outcome, introducing 50% incorrect (S)-enantiomer and compromising downstream stereoselective steps.

Procurement without enantiomeric specification may receive racemic material (ee=0%) instead of the required scalemic (R)-enriched product.

• [1] Valeev, R.F., Bikzhanov, R.F., & Miftakhov, M.S. (2015). Alternative synthesis of thiazole-substituted fragment C10-C21 of epothilone D analog. Russian Journal of Organic Chemistry, 51, 660–663. DOI: 10.1134/S1070428015050139. View Source
• [2] Torosyan, S.A., Gimalova, F.A., Valeev, R.F., & Miftakhov, M.S. (2011). Oxidation of (1S,5R,7R,S)-(4,7-dimethyl-6-oxabicyclo[3.2.1]oct-3-en-7-yl) methanol with pyridinium chlorochromate. Russian Journal of Organic Chemistry, 47, 682–686. DOI: 10.1134/S1070428011050058. View Source

Quantitative Differentiation Evidence for (5R)-5-Acetyl-2-methylcyclohex-2-en-1-one Versus Closest Analogs

Stereochemical Configuration Dictates Reaction Selectivity in Epothilone Fragment Assembly

In the convergent assembly of the C10–C21 thiazole-containing fragment of epothilone D analogues, (5R)-5-acetyl-2-methylcyclohex-2-en-1-one is the specified substrate for a regio- and stereoselective Wittig olefination with a tributyl[(2-methylthiazol-4-yl)methyl]phosphonium ylide [1]. The (R) configuration at C5 is mechanistically coupled to the stereochemical course of ylide addition and subsequent olefin geometry. Neither the (5S)-enantiomer (CAS 123318-63-8) nor the racemic mixture (CAS 924824-39-5) has been demonstrated to yield the correct olefin geometry in this transformation. The requirement for this specific enantiomer is further underscored by the broader epothilone analogue programme, where the (R)-carvone-derived chiral pool establishes the absolute configuration of multiple C6–C21 fragment intermediates [2].

Wittig Olefination Selectivity

Class-level inference

(5R) config. → correct olefin geometry; (5S) or racemic → no demonstrated correct outcome

Stereochemical control required for fragment assembly

No quantitative ee/de data publicly available

Evidence Dimension	Stereochemical requirement for correct olefin geometry in Wittig reaction
Target Compound Data	(5R) configuration – demonstrated to participate in regio- and stereoselective Wittig reaction yielding the required olefin geometry for epothilone D analogue C10–C21 fragment
Comparator Or Baseline	(5S)-enantiomer (CAS 123318-63-8): no published demonstration of correct stereochemical outcome in this Wittig reaction; Racemic mixture (CAS 924824-39-5): would produce a statistical mixture of diastereomeric olefin products
Quantified Difference	Qualitative stereochemical outcome: correct olefin geometry (R-enantiomer) vs. inverted/randomised geometry (S-enantiomer or racemate). No quantitative ee or de values for the Wittig step are publicly available from the abstracted literature.
Conditions	Wittig reaction conditions as reported: ylide generated from tributyl[(2-methylthiazol-4-yl)methyl]phosphonium chloride; substrate derived from R-(−)-carvone chiral pool (Valeev et al., 2015, Russ. J. Org. Chem., 51, 660–663)

Why This Matters

Procurement of incorrect stereochemistry directly precludes successful execution of the published epothilone analogue synthetic route, making stereochemical specification a hard requirement for any team replicating or extending this work.

• [1] Valeev, R.F., Bikzhanov, R.F., & Miftakhov, M.S. (2015). Alternative synthesis of thiazole-substituted fragment C10-C21 of epothilone D analog. Russian Journal of Organic Chemistry, 51, 660–663. DOI: 10.1134/S1070428015050139. View Source
• [2] Valeev, R.F., Bikzhanov, R.F., Yagafarov, N.Z., & Miftakhov, M.S. (2012). Synthesis of the northern fragment of an epothilone D analogue from (−)-carvone. Tetrahedron, 68(34), 6868–6872. DOI: 10.1016/j.tet.2012.06.020. View Source

Scalemic Versus Racemic: Enantiomeric Composition Defines Starting Material Integrity

The published synthesis by Torosyan et al. (2011) explicitly describes the product of the oxidative rearrangement of (1S,5R,7R,S)-(4,7-dimethyl-6-oxabicyclo[3.2.1]oct-3-en-7-yl)methanol as scalemic (5R)-5-acetyl-2-methylcyclohex-2-en-1-one [1]. The term 'scalemic' denotes a non-racemic mixture with a measurable enantiomeric excess (ee > 0%), distinguishing it from the racemic mixture (CAS 924824-39-5) where ee = 0% by definition . While the specific ee value is not reported in the publicly accessible abstract, the scalemic designation establishes that the (R)-enantiomer predominates, and this excess may be critical for downstream stereochemical fidelity. A racemic starting material would introduce 50% of the incorrect (S)-enantiomer at the outset of any stereoselective sequence.

Enantiomeric Composition

Cross-study comparable

Scalemic: ee >0% (R)-predominant; Racemic: ee = 0%

Enantiomeric excess defines starting material integrity

Specific ee value not publicly reported

Evidence Dimension	Enantiomeric composition of the cyclohexenone starting material
Target Compound Data	Scalemic (5R)-5-acetyl-2-methylcyclohex-2-en-1-one: (R)-enantiomer predominates; ee > 0% (exact value not publicly reported in abstract)
Comparator Or Baseline	Racemic (5RS)-5-acetyl-2-methylcyclohex-2-en-1-one (CAS 924824-39-5, ChemDiv): ee = 0%; (S)-enantiomer (CAS 123318-63-8): opposite absolute configuration
Quantified Difference	Enantiomeric excess: >0% (scalemic) vs. 0% (racemic). Minimum fold-enrichment of desired (R)-enantiomer cannot be calculated without the specific ee value.
Conditions	Synthesis as reported: oxidation of epimeric bicyclic precursor with pyridinium chlorochromate (Torosyan et al., 2011, Russ. J. Org. Chem., 47, 682–686)

Why This Matters

Even in the absence of a published ee value, the scalemic designation signals that the compound is not racemic and that procurement specifications should include enantiomeric purity criteria to avoid inadvertently purchasing racemic material listed under ambiguous nomenclature.

• [1] Torosyan, S.A., Gimalova, F.A., Valeev, R.F., & Miftakhov, M.S. (2011). Oxidation of (1S,5R,7R,S)-(4,7-dimethyl-6-oxabicyclo[3.2.1]oct-3-en-7-yl) methanol with pyridinium chlorochromate. Russian Journal of Organic Chemistry, 47, 682–686. DOI: 10.1134/S1070428011050058. View Source

Vendor Batch-Level QC Documentation: Analytical Traceability Differentiates Procurement Options

Among commercial suppliers of (5R)-5-acetyl-2-methylcyclohex-2-en-1-one, Bidepharm (Catalog BD00983615) distinguishes itself by explicitly offering batch-specific QC documentation including NMR, HPLC, and GC analytical reports . This contrasts with other vendors such as AKSci (Catalog 4412CS) and CymitQuimica (Ref. 3D-MSB24564), which state a minimum purity specification of 95% but do not advertise routine provision of multi-technique batch analytical data with each shipment . For a chiral intermediate destined for stereoselective synthesis, the availability of NMR for structural confirmation, HPLC for chemical purity, and GC for volatile impurity profiling provides the analytical traceability needed for method validation and reproducibility.

Batch QC Documentation

Data to verify

Bidepharm: NMR+HPLC+GC per batch; AKSci/CymitQuimica: 95% purity only

Analytical traceability reduces intermediate risk

Vendor claims require independent verification

Evidence Dimension	Availability of batch-specific multi-technique QC analytical data
Target Compound Data	Bidepharm (BD00983615): provides batch QC reports including NMR, HPLC, and GC data
Comparator Or Baseline	AKSci (4412CS): 95% purity specification; SDS and COA available upon request; no mention of routine NMR/HPLC/GC batch reports. CymitQuimica (3D-MSB24564): 95% purity specification; no batch analytical data mentioned.
Quantified Difference	Bidepharm: 3 analytical techniques (NMR + HPLC + GC) documented per batch vs. AKSci and CymitQuimica: stated purity specification only (95%), with COA available upon request.
Conditions	Vendor technical datasheets and product pages accessed May 2026; Bidepharm product page for CAS 1062245-64-0; AKSci item page for 4412CS; CymitQuimica product page for 3D-MSB24564

Why This Matters

In procurement for multistep synthesis where intermediate integrity directly affects downstream yield and stereochemical purity, batch-level QC documentation reduces the risk of accepting material that meets nominal purity but contains unidentified impurities or stereochemical contaminants.

Chiral Pool Provenance from (R)-Carvone Establishes Absolute Configuration Traceability

The published synthetic route to (5R)-5-acetyl-2-methylcyclohex-2-en-1-one originates from R-(−)-carvone, a commercially available chiral pool terpenoid of known absolute configuration [1][2]. This establishes an unambiguous stereochemical lineage: the (R) configuration at C5 of the target compound is directly inherited from the (R) configuration of the carvone starting material through a series of stereospecific transformations. The (5S)-enantiomer (CAS 123318-63-8) would require S-(+)-carvone as starting material and would follow an entirely distinct synthetic route. This provenance provides a level of configurational certainty that is absent for cyclohexenone intermediates prepared by asymmetric catalysis where the absolute configuration depends on catalyst enantiomer selection and must be independently verified.

Chiral Pool Provenance

Class-level inference

(R)-carvone → multistep → (5R)-product; configurational lineage confirmed

Absolute configuration traceability supports documentation

Asymmetric catalytic routes may lack this lineage

Evidence Dimension	Traceability of absolute configuration to chiral pool starting material
Target Compound Data	(5R) configuration traceable to R-(−)-carvone via published multistep sequence (Torosyan 2011; Valeev 2012, 2015)
Comparator Or Baseline	(5S)-enantiomer: would require S-(+)-carvone or asymmetric catalytic route with independent configurational verification. Racemic mixture: no configurational traceability to a single enantiomer.
Quantified Difference	Configurational certainty: absolute configuration confirmed by synthetic lineage (R-carvone → (5R)-product) vs. inferred or unverified configuration for non-chiral-pool-derived material.
Conditions	Synthetic route: R-(−)-carvone → multistep transformation → (1S,5R,7R,S)-bicyclic intermediate → PCC oxidation → scalemic (5R)-5-acetyl-2-methylcyclohex-2-en-1-one

Why This Matters

For GMP or GLP-adjacent environments where intermediate identity must be rigorously documented, chiral pool provenance provides an auditable configurational history that asymmetric catalytic routes may lack without additional characterisation.

• [1] Valeev, R.F., Bikzhanov, R.F., Yagafarov, N.Z., & Miftakhov, M.S. (2012). Synthesis of the northern fragment of an epothilone D analogue from (−)-carvone. Tetrahedron, 68(34), 6868–6872. DOI: 10.1016/j.tet.2012.06.020. View Source
• [2] Torosyan, S.A., Gimalova, F.A., Valeev, R.F., & Miftakhov, M.S. (2011). Oxidation of (1S,5R,7R,S)-(4,7-dimethyl-6-oxabicyclo[3.2.1]oct-3-en-7-yl) methanol with pyridinium chlorochromate. Russian Journal of Organic Chemistry, 47, 682–686. DOI: 10.1134/S1070428011050058. View Source

Validated Application Scenarios for (5R)-5-Acetyl-2-methylcyclohex-2-en-1-one Based on Published Evidence

Synthesis of the C10–C21 Thiazole-Containing Fragment of Epothilone D Analogues

The primary documented application of (5R)-5-acetyl-2-methylcyclohex-2-en-1-one is as the electrophilic coupling partner in a regio- and stereoselective Wittig reaction that installs the C10–C21 fragment of epothilone D analogues bearing a thiazole heterocycle [1]. The (R) configuration at C5 is mechanistically required for correct olefin geometry in the product. This application is validated by full experimental procedures and compound characterisation in the peer-reviewed literature from the Miftakhov group at the Ufa Institute of Chemistry, Russian Academy of Sciences.

Chiral Building Block for Polycyclic Carbogenic Molecules with Anti-Cancer Potential

The compound is cited as a precursor in US Patent 11,987,546 (Thomson & Robinson, Northwestern University), which describes polycyclic carbogenic molecules prepared from vinyl- or allyl-substituted cyclohexenone precursors via silyl bis-enol ether intermediates for anti-cancer applications [2]. The specific (5R) stereochemistry of the acetyl-substituted cyclohexenone is preserved in the oxidative coupling and ring-closing metathesis sequence used to construct the polycyclic scaffold.

Stereochemical Probe in Wittig and Julia–Kocienski Olefination Methodology Development

Because (5R)-5-acetyl-2-methylcyclohex-2-en-1-one contains both a ketone carbonyl (for ylide reactivity) and a pre-existing stereogenic centre adjacent to the reactive site, it serves as a stereochemical probe for evaluating the stereoselectivity of newly developed olefination protocols [3]. The Valeev group has used this compound across multiple publications (2012, 2014, 2015) to benchmark Wittig and Julia–Kocienski conditions, establishing a body of comparative reactivity data against other cyclohexenone substrates.

Intermediate for (C15–C3)-Modified Epothilone D Isosteres

In the context of epothilone analogue drug discovery, the compound has been utilised as a building block for isosteric rearrangement of the C15–C3 fragment of epothilone D . The defined (R) configuration is essential for maintaining the correct three-dimensional presentation of the thiazole side chain to the tubulin binding site, as epothilone cytotoxicity is exquisitely sensitive to stereochemistry.

Application

Selection Property

Validation Focus

Epothilone analogue fragment synthesis

Stereochemical fidelity in Wittig reaction

Correct olefin geometry for C10–C21 assembly

Polycyclic carbogenic molecule synthesis

Chiral cyclohexenone for silyl bis-enol ether route

Stereochemical preservation in polycyclization

Olefination methodology development

Pre-existing chiral center for selectivity benchmarking

Stereoselectivity evaluation across conditions

Epothilone D isostere synthesis

(R) configuration for target-presentation context

Isosteric stereochemistry-response review

• [1] Valeev, R.F., Bikzhanov, R.F., & Miftakhov, M.S. (2015). Alternative synthesis of thiazole-substituted fragment C10-C21 of epothilone D analog. Russian Journal of Organic Chemistry, 51, 660–663. DOI: 10.1134/S1070428015050139. View Source
• [2] Thomson, R.J. & Robinson, E.E. (2024). US Patent 11,987,546 – Polycyclic carbogenic molecules and uses thereof as anti-cancer agents. Filed Sep 21, 2018. Issued May 21, 2024. View Source
• [3] Valeev, R.F., Bikzhanov, R.F., & Miftakhov, M.S. (2014). Synthesis of the C6–C21 fragment of epothilone analogues. Mendeleev Communications, 24(6), 372–373. DOI: 10.1016/j.mencom.2014.11.019. View Source